Cas no 3415-53-0 ([1,1'-Biphenyl]-4-pentanoicacid, b-methyl-)

• Product Name: [1,1'-Biphenyl]-4-pentanoicacid, b-methyl-
• CAS No: 3415-53-0
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 306408
• PubChem ID: 151102
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-pentanoicacid, b-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-pentanoicacid, b-methyl-
• 3-methyl-5-(4-phenylphenyl)pentanoic acid
• BMVA
• UNII-6F85GFG17H
• 5-([1,1'-Biphenyl]-4-yl)-3-methylpentanoic acid
• DTXSID70955694
• BDBM50009725
• (1,1'-BIPHENYL)-4-PENTANOIC ACID, .BETA.-METHYL-
• Q27893859
• (1,1'-Biphenyl)-4-pentanoic acid, beta-methyl-
• 5-[1,1'-biphenyl]-4-yl-3-methylpentanoic acid
• .BETA.-METHYL(1,1'-BIPHENYL)-4-PENTANOIC ACID
• CHEMBL3246892
• 6F85GFG17H
• AKOS012843287
• 3415-53-0
• W-2531
• 5-(4-BIPHENYLYL)-3-METHYLVALERIC ACID, (+/-)-
• 5-(4-Biphenylyl)-3-methylvaleric acid
• SCHEMBL11875805

• Inchi： 1S/C18H20O2/c1-14(13-18(19)20)7-8-15-9-11-17(12-10-15)16-5-3-2-4-6-16/h2-6,9-12,14H,7-8,13H2,1H3,(H,19,20)
• InChI Key： MDEHFNXAMDVESV-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.39700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives